![molecular formula C13H16BrNO3 B2606265 tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate CAS No. 1220039-59-7](/img/structure/B2606265.png)
tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate” is a chemical compound that has been studied for its potential applications in various fields . It is a type of 1,4-benzoxazine, a class of compounds that have attracted interest due to their synthetic and biological applications . These applications include antibacterial, anticancer, antithrombotic, anticonvulsant activities, and more .
Synthesis Analysis
The synthesis of some novel 7-bromo-2H-benzo[b][1,4]oxazin-3(4H)-one linked isoxazole hybrids, which includes “tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate”, was achieved via a copper (I) catalyzed one-pot reaction of various aromatic aldehydes . The structures of the synthesized compounds were confirmed by 1H NMR, 13C NMR, and mass spectra .Molecular Structure Analysis
The molecular structure of “tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate” was confirmed by 1H NMR, 13C NMR, and mass spectra . The 1H NMR spectrum showed signals at 7.77 (s, 2H), 7.53 (s, 1H), 7.25–7.19 (m, 2H), 7.14 (d, J = 8.5 Hz, 1H), 6.82 (s, 1H), 5.13 (s, 2H), 4.75 (s, 2H). The 13C NMR spectrum showed signals at 170.7, 165.7, 162.3, 147.6, 135.7, 133.6, 133.1, 130.8, 127.2, 124.9 121.9, 120.5, 119.6, 97.9, 67.8, 47.7 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate” include a copper (I) catalyzed one-pot reaction of various aromatic aldehydes . This reaction was used to create a series of novel 7-bromo-2H-benzo[b][1,4]oxazin-3(4H)-one linked isoxazole hybrids .Scientific Research Applications
Anticancer Activity
The synthesis of 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-one linked isoxazole hybrids has been achieved through a regioselective one-pot reaction. These hybrids were tested for in vitro anticancer activity against four human cancer cell lines: HeLa, MCF-7, A549, and PC3. Remarkably, three of the compounds exhibited significant anticancer activity compared to the standard drug etoposide .
Anti-Inflammatory Properties
The isoxazole ring has been associated with anti-inflammatory effects. Investigating N-Boc-7-Bromo-3,4-dihydro-2H-benzo[1,4]oxazine hybrids for their ability to modulate inflammation could yield valuable insights.
Mechanism of Action
Target of Action
It is known that similar compounds have shown anticancer activity and have been tested against human cancer cell lines .
Mode of Action
It is known that similar compounds interact with their targets, leading to changes that result in anticancer activity .
Biochemical Pathways
Similar compounds have been shown to affect various pathways leading to anticancer effects .
Result of Action
Similar compounds have shown remarkable anticancer activity when tested against human cancer cell lines .
properties
IUPAC Name |
tert-butyl 7-bromo-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BrNO3/c1-13(2,3)18-12(16)15-6-7-17-11-8-9(14)4-5-10(11)15/h4-5,8H,6-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTHGOQVVMDXWCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC2=C1C=CC(=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.